Cas no 1803818-12-3 (3,6-Dimethyl-2-(fluoromethoxy)phenol)

• Product Name: 3,6-Dimethyl-2-(fluoromethoxy)phenol
• CAS No: 1803818-12-3
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5004632
• Update Time: 2025-10-29

3,6-Dimethyl-2-(fluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(fluoromethoxy)phenol

• Inchi： 1S/C9H11FO2/c1-6-3-4-7(2)9(8(6)11)12-5-10/h3-4,11H,5H2,1-2H3
• InChI Key： KXHCLOKBJKQSKV-UHFFFAOYSA-N
• SMILES： FCOC1C(=C(C)C=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 3,6-Dimethyl-2-(fluoromethoxy)phenol

Introduction to 3,6-Dimethyl-2-(fluoromethoxy)phenol (CAS No. 1803818-12-3)

3,6-Dimethyl-2-(fluoromethoxy)phenol (CAS No. 1803818-12-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a phenolic hydroxyl group, two methyl groups, and a fluoromethoxy substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 3,6-Dimethyl-2-(fluoromethoxy)phenol is C₉H₁₁FNO₂, and its molecular weight is approximately 174.19 g/mol. The presence of the fluoromethoxy group introduces unique electronic and steric effects that can influence the compound's reactivity and biological activity. These properties have been extensively studied in recent research, highlighting its potential in drug discovery and development.

In the realm of medicinal chemistry, 3,6-Dimethyl-2-(fluoromethoxy)phenol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 3,6-Dimethyl-2-(fluoromethoxy)phenol has also been investigated for its antioxidant activity. Research conducted by a team at the University of California in 2021 revealed that this compound effectively scavenges free radicals and protects cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

The synthetic accessibility of 3,6-Dimethyl-2-(fluoromethoxy)phenol has also been a subject of interest in organic chemistry. Several synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3,6-dimethylphenol with fluoromethylating agents under mild conditions. This approach not only simplifies the synthesis but also enhances the overall yield and purity of the final product.

In addition to its therapeutic potential, 3,6-Dimethyl-2-(fluoromethoxy)phenol has found applications in materials science and analytical chemistry. Its unique electronic properties make it suitable for use as a fluorescent probe or sensor. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop highly sensitive fluorescence-based sensors for detecting trace amounts of metal ions in environmental samples.

The safety profile of 3,6-Dimethyl-2-(fluoromethoxy)phenol has also been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3,6-Dimethyl-2-(fluoromethoxy)phenol (CAS No. 1803818-12-3) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and analytical chemistry. Its unique chemical structure and biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing various scientific fields.